Cas no 126770-42-1 (1-(6-pyridin-2-ylpyridin-2-yl)ethanone)

1-(6-pyridin-2-ylpyridin-2-yl)ethanone structure
126770-42-1 structure
Product Name:1-(6-pyridin-2-ylpyridin-2-yl)ethanone
CAS No:126770-42-1
MF:C12H10N2O
MW:198.221
CID:2769264
PubChem ID:15827520
Update Time:2024-03-01

1-(6-pyridin-2-ylpyridin-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(6-pyridin-2-ylpyridin-2-yl)ethanone
    • Inchi: InChI=1S/C12H10N2O/c1-9(15)10-6-4-7-12(14-10)11-5-2-3-8-13-11/h2-8H,1H3
    • InChI Key: ZHIFOTWXGZPWDH-UHFFFAOYSA-N
    • SMILES: CC(=O)C1=NC(=CC=C1)C2=CC=CC=N2

Computed Properties

  • Exact Mass: 198.079312947g/mol
  • Monoisotopic Mass: 198.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 42.8Ų

1-(6-pyridin-2-ylpyridin-2-yl)ethanone Pricemore >>

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abcr
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